Cas no 874-91-9 (1H-Pyrrole-3-butanenitrile)
1H-Pyrrole-3-butanenitrile structure
Product Name:1H-Pyrrole-3-butanenitrile
1H-Pyrrole-3-butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-butanenitrile
- 4-(1H-pyrrol-3-yl)butanenitrile
- 4-(1H-Pyrrol-3-yl)butanenitrile #
- IGWYKZVYRILASN-UHFFFAOYSA-N
- 874-91-9
- Pyrrole-3-butyronitrile
- DTXSID20339526
- AKOS006354455
-
- Inchi: 1S/C8H10N2/c9-5-2-1-3-8-4-6-10-7-8/h4,6-7,10H,1-3H2
- InChI Key: IGWYKZVYRILASN-UHFFFAOYSA-N
- SMILES: N1C=CC(=C1)CCCC#N
Computed Properties
- Exact Mass: 134.084398327g/mol
- Monoisotopic Mass: 134.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 39.6Ų
1H-Pyrrole-3-butanenitrile Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
874-91-9 (1H-Pyrrole-3-butanenitrile) Related Products
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